Cas no 1804848-00-7 (2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1804848-00-7
• MF: C₇H₂BrF₅IN
• MW: 401.897970676422
• CID: 4863047
• Update Time: 2025-06-12

2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5IN/c8-4-3(7(11,12)13)1-2(5(9)10)6(14)15-4/h1,5H
• InChI Key： KHEVPZLZBKNOHZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(=N1)Br)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine

Introduction to 2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine (CAS No. 1804848-00-7)

2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804848-00-7, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of bromo, iodo, and difluoromethyl substituents, make it a valuable intermediate in synthetic chemistry and a potential candidate for further development in drug discovery.

The structural composition of 2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine consists of a pyridine ring substituted with three distinct functional groups: a bromo atom at the 2-position, an iodo atom at the 6-position, and a trifluoromethyl group at the 3-position. The difluoromethyl group at the 5-position adds another layer of complexity, influencing both the electronic properties and reactivity of the molecule. This combination of substituents makes it an intriguing subject for researchers exploring novel synthetic pathways and bioactive molecules.

In recent years, there has been a growing interest in halogenated pyridines due to their potential as pharmacophores in various therapeutic areas. The halogen atoms, particularly bromo and iodo, introduce electrophilic centers that can be readily modified through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in constructing more complex molecular architectures, enabling the synthesis of novel compounds with tailored biological properties.

The trifluoromethyl group is another critical feature of this compound, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This moiety is frequently incorporated into drug candidates to improve their pharmacokinetic profiles. The presence of multiple halogen atoms also suggests that this compound could serve as a versatile building block for exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient access to halogenated pyridines like 2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine. For instance, palladium-catalyzed cross-coupling reactions have become increasingly popular for introducing or exchanging halogen atoms at specific positions on the pyridine ring. These techniques have opened new avenues for modifying the electronic and steric environment of the molecule, allowing researchers to fine-tune its reactivity and biological activity.

One notable application of this compound is in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. Pyridine derivatives have been widely studied as inhibitors of tyrosine kinases due to their ability to bind to the ATP-binding pocket of these enzymes. The combination of bromo and iodo substituents in 2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine makes it an ideal candidate for further derivatization using transition-metal-catalyzed reactions to generate libraries of kinase inhibitors.

Another area where this compound shows promise is in agrochemical research. Halogenated pyridines have been reported as intermediates in the synthesis of herbicides and fungicides. The unique electronic properties conferred by the halogen atoms can influence the interaction between the compound and biological targets in plants, leading to enhanced efficacy or selectivity. Researchers are actively exploring how modifications at different positions on the pyridine ring can optimize these interactions.

The difluoromethyl group is particularly interesting from an agrochemical perspective due to its role in improving photostability and resistance to metabolic degradation. These properties are essential for ensuring that agrochemicals remain effective over time under various environmental conditions. By incorporating this moiety into pyridine-based compounds, scientists aim to develop more robust and long-lasting solutions for crop protection.

From a synthetic chemistry standpoint, 2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine serves as a versatile intermediate for constructing more complex molecules. The presence of multiple reactive sites allows for sequential functionalization through various organic transformations. For example, palladium-catalyzed cross-coupling reactions can be used to introduce aryl or vinyl groups at different positions on the pyridine ring, while nucleophilic substitution reactions can replace halogen atoms with other functional groups.

Recent studies have also highlighted the importance of computational methods in designing and optimizing halogenated pyridines like this one. Molecular modeling techniques can predict how different substituents will affect the electronic properties and reactivity of the molecule. These predictions can guide experimental efforts by identifying promising synthetic routes and predicting potential challenges during synthesis.

The development of new synthetic methodologies continues to drive innovation in the field of heterocyclic chemistry. Transition-metal-catalyzed reactions remain particularly important for constructing complex molecular architectures efficiently. Techniques such as Buchwald-Hartwig amination have enabled the introduction of nitrogen-containing groups into pyridine rings with high selectivity and yield, expanding the toolkit available to synthetic chemists.

In conclusion,2-Bromo-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine (CAS No. 1804848-00-7) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent intermediate for further derivatization through various organic transformations. As research continues to uncover new applications for halogenated pyridines,this compound is likely to play an important role in developing novel bioactive molecules that address unmet medical needs.